Cas no 894008-21-0 (N-benzyl-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 894008-21-0
• MF: C₁₈H₁₈N₄OS₂
• MW: 370.491720676422
• CID: 5512695
• Update Time: 2025-05-24

N-benzyl-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• N-benzyl-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H18N4OS2/c1-12-18(25-13(2)20-12)15-8-9-17(22-21-15)24-11-16(23)19-10-14-6-4-3-5-7-14/h3-9H,10-11H2,1-2H3,(H,19,23)
• InChI Key： BSCJYKYHVKWYJJ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1=NN=C(C2SC(C)=NC=2C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-benzyl-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

Professional Introduction to N-benzyl-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 894008-21-0)

N-benzyl-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 894008-21-0, represents a fusion of heterocyclic structures and functional groups that make it a promising candidate for various biological applications. The intricate molecular architecture of this compound, featuring a benzyl group, a pyridazine ring substituted with a thiazole moiety, and an acetamide functional group, positions it as a versatile scaffold for drug discovery.

The N-benzyl substituent at the 2-position of the acetamide moiety contributes to the compound's solubility and stability, while the presence of the pyridazine ring enhances its interaction with biological targets. The thiazole ring, further substituted at the 6-position with another pyridazine ring linked through a sulfur atom, introduces additional complexity and potential for selective binding. This structural design is particularly intriguing because it combines elements known to exhibit pharmacological activity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of a pyridazine and thiazole ring system has been explored in various drug candidates due to their ability to modulate biological pathways effectively. For instance, derivatives of pyridazine have shown promise in inhibiting enzymes involved in inflammatory responses, while thiazole derivatives are well-documented for their antimicrobial and anti-inflammatory properties.

The specific substitution pattern in N-benzyl-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide suggests that it may interact with multiple targets simultaneously. This multitarget engagement is increasingly recognized as a key strategy in drug design to improve therapeutic efficacy and reduce side effects. The presence of the 2,4-dimethyl groups on the thiazole ring further fine-tunes the electronic properties of the molecule, potentially enhancing its binding affinity to specific receptors or enzymes.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it exhibits moderate activity against certain enzymatic targets, particularly those involved in metabolic pathways relevant to diseases such as diabetes and cancer. The sulfanyl group at the 3-position of the pyridazine ring appears to be critical for these interactions, as modifications to this moiety have resulted in significant changes in activity levels.

The synthesis of N-benzyl-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyl group necessitates careful consideration of reaction mechanisms to ensure high yield and purity. Similarly, the construction of the thiazole-pyridazine bridge requires expertise in heterocyclic chemistry. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, enabling rapid screening of derivatives for improved activity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it an attractive candidate for use in agrochemicals and material science. For example, derivatives with similar scaffolds have been investigated for their herbicidal and fungicidal properties. Additionally, the compound's ability to form stable complexes with metals suggests applications in catalysis and material design.

Ongoing research is focused on optimizing the pharmacological properties of N-benzyl-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide through structure-based drug design approaches. Computational modeling techniques are being employed to predict how modifications to specific atoms will affect binding affinity and selectivity. These studies aim to identify lead compounds that can be further developed into clinical candidates.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like N-benzyl-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide. By analyzing large datasets of biological activity and molecular structures, researchers can predict which modifications are most likely to enhance efficacy while minimizing toxicity. This approach has already led to several breakthroughs in identifying new therapeutic agents.

In conclusion, N-benzyl-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and promising biological activity. Its unique combination of heterocyclic rings and functional groups positions it as a versatile scaffold for drug discovery. As research continues to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to medicine and related fields.